8-{2-[4-(2-Fluorophenyl)piperazinyl]ethyl}-1,6,7-trimethyl-1,3,5-trihydro-4-im idazolino[1,2-h]purine-2,4-dione

• IUPAC Name: 6-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H26FN7O2/c1-14-15(2)30-18-19(26(3)22(32)25-20(18)31)24-21(30)29(14)13-10-27-8-11-28(12-9-27)17-7-5-4-6-16(17)23/h4-7H,8-13H2,1-3H3,(H,25,31,32)
• InChI Key: NQKDURIRZBVTOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCN4CCN(CC4)C5=CC=CC=C5F)N(C(=O)NC3=O)C)C
• Molecular Formula: C22H26FN7O2
• Molecular Weight: 439.5 g/mol

Description

The compound appears to contain a piperazine moiety, which is a common feature in many pharmaceutical drugs. Piperazine derivatives show a wide range of biological and pharmaceutical activity.

Synthesis Analysis

The synthesis of piperazine derivatives can involve various methods, including the cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

• .

Anti-HIV Potential

Indole derivatives have been investigated as anti-HIV agents. For example:

• Molecular Docking Studies : Kasralikar et al. .

Antidiabetic Applications

Although more research is needed, indole derivatives may impact glucose metabolism:

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, many drugs containing a piperazine moiety act on the central nervous system.